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Compound of Interest

2-Methoxyquinoline-7-carboxylic
Compound Name:

acid
CAS No.: 1374258-40-8
Cat. No.: B3338882

Get Quote

Executive Summary & Chemical Profile

2-Methoxyquinoline-7-carboxylic acid is a highly specialized heterocyclic building block. It is
prominently utilized in advanced medicinal chemistry workflows, including the synthesis of
acetyl-CoA carboxylase inhibitors for metabolic disorder therapies 1. Because it integrates an
aromatic quinoline core with a reactive carboxylic acid moiety, handling this compound requires
strict adherence to specialized safety protocols to mitigate risks of dermal irritation, ocular
toxicity, and respiratory sensitization 2.

Quantitative Data & Physicochemical Profile
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Property Specification

Chemical Name 2-Methoxyquinoline-7-carboxylic acid
CAS Number 1374258-40-8 3

Molecular Formula C11H9NO3

Molecular Weight 203.19 g/mol

Physical State Solid (Crystalline Powder)

Skin Irrit. 2 (H315), Eye Irrit. 2A (H319), STOT
SE 3 (H335) 4

GHS Hazard Classification

N ] Soluble in polar aprotic solvents (DMSO, DMF);
Solubility Profile )
poorly soluble in water

Hazard Causality & Scientific Justification (E-E-A-T)

Understanding the why behind safety protocols ensures higher compliance and situational
awareness in the laboratory.

¢ Ocular and Mucosal Irritation (H319 / H335): The carboxylic acid functional group acts as a
proton donor. Upon contact with the agueous environment of the eyes or respiratory mucosa,
it causes a rapid, localized drop in pH, leading to acute irritation and potential tissue damage
4,

o Dermal Penetration (H315): While the powder form poses a surface-level irritation risk, the
hazard profile changes drastically when the compound is dissolved. The methoxy-substituted
guinoline ring is highly lipophilic. If dissolved in a permeation-enhancing solvent like Dimethyl
Sulfoxide (DMSO), the compound can bypass the stratum corneum, carrying the acidic
moiety directly into living dermal tissues.

» Aerosolization Risk: As a finely milled crystalline powder, static buildup during transfer can
cause the particles to aerosolize, significantly increasing the risk of inhalation (STOT SE 3)
2.
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Figure 1: Logical mapping of chemical hazards to required Personal Protective Equipment.

Personal Protective Equipment (PPE) Matrix

Do not rely on standard latex. The following PPE is mandatory for handling 2-
Methoxyquinoline-7-carboxylic acid:
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PPE Category

Specification

Scientific Justification

Hand Protection

Double-layered Nitrile Gloves
(EN 374 compliant)

Nitrile provides superior
resistance to solid organic
acids. Critical: If handling the
compound in DMSO/DMF,
change gloves immediately
upon contact, as these

solvents degrade nitrile rapidly.

Eye Protection

Indirect Vented Safety Goggles
(ANSI z87.1)

Standard safety glasses are
insufficient. Indirect venting
prevents airborne powder from
bypassing the lenses and

reacting with ocular fluid.

Respiratory

N95/P100 Particulate

Respirator

Required if weighing outside of
a certified fume hood to
prevent inhalation of

aerosolized micro-particles.

Body Protection

Flame-retardant lab coat
(buttoned)

Prevents accumulation of

powder on personal clothing.

Operational Workflow & Handling Protocol

This protocol is designed as a self-validating system to ensure maximum safety during the

handling of quinoline derivatives.

Phase 1: Pre-Operation Setup

e Environmental Check: Ensure the laboratory relative humidity is above 40%. Causality: Low

humidity exacerbates the electrostatic flyaway of fine organic powders.

» Ventilation Validation: Verify the chemical fume hood has a face velocity of 80-120 feet per

minute (fpm).

Phase 2: Weighing and Dispensing
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 Static Mitigation: Pass a piezoelectric anti-static gun over the weighing boat and the sealed
chemical container.

o Self-Validation Check: Carefully open the container and hover a stainless-steel micro-spatula
1 cm above the powder. Validation: If the powder jumps to the spatula, static is still present.
Re-apply the anti-static gun before proceeding to prevent aerosolization.

o Transfer: Weigh the required mass (e.g., for SAR library synthesis) using slow, deliberate
movements to prevent air currents from disrupting the powder.

o Containment: Cap the weighing vessel immediately after the desired mass is achieved
before moving it out of the fume hood.

Phase 3: Solubilization (If applicable)

e Solvent Addition: Add aprotic solvents (e.g., DMSO, DMF) slowly down the side of the
reaction vessel to prevent the powder from being ejected by trapped air bubbles.

o Exothermic Monitoring: While carboxylic acid dissolutions are generally mildly endothermic
or neutral, monitor for unexpected heat generation if basic catalysts (e.g., DIPEA, TEA) are
added concurrently.

© 2026 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3338882?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

1. Risk Assessment

Verify Fume Hood

Proceed if clear

2. Dispensing
Anti-static Weighing

Transfer sealed

3. Solubilization
Add Aprotic Solvent

Post-reaction

4. Decontamination

Wipe with Isopropanol

Collect waste

5. Waste Disposal
Incineration Routing

Click to download full resolution via product page

Figure 2: Step-by-step operational workflow for handling 2-Methoxyquinoline-7-carboxylic

acid.

Spill Response & Disposal Plan
Immediate Spill Response (Solid Powder)

» Isolate: Evacuate personnel from the immediate vicinity (1.5-meter radius).

o Suppress: Do NOT dry sweep. Dry sweeping aerosolizes the quinoline derivative. Instead,

lightly mist the spill with a 70% Isopropanol/Water solution to bind the powder.

¢ Collect: Use damp, absorbent pads to wipe up the bound powder. Place all contaminated

materials into a compatible, sealable hazardous waste container.
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o Decontaminate: Wash the affected surface with a mild alkaline detergent to neutralize trace
carboxylic acid residues, followed by a final water rinse 2.

Waste Disposal Logistics

e Solid Waste: Dispose of unused 2-Methoxyquinoline-7-carboxylic acid and contaminated
packaging in a solid hazardous waste drum designated for organic incineration.

e Liquid Waste: If the compound is dissolved in organic solvents, route the waste to a non-
halogenated organic waste carboy (unless chlorinated solvents were used in the reaction).

e Regulatory Compliance: Do not flush down the sink. Quinoline derivatives can be persistent
in aquatic environments and must be handled by an approved waste disposal facility 5.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e To cite this document: BenchChem. [Advanced Laboratory Safety & Operational Guide: 2-
Methoxyquinoline-7-carboxylic acid]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3338882/docs#advanced-laboratory-safety-
operational-guide-2-methoxyquinoline-7-carboxylic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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